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Compound of Interest

Compound Name: 2-Bromooctane

Cat. No.: B146060 Get Quote

An in-depth overview of the commercial availability, key chemical properties, and synthetic

applications of 2-bromooctane, a versatile reagent in organic synthesis.

Introduction
2-Bromooctane is a secondary alkyl halide that serves as a valuable building block in organic

chemistry. Its utility stems from the presence of a bromine atom on the second carbon of an

eight-carbon chain, providing a reactive site for nucleophilic substitution and the formation of

organometallic reagents. This guide offers a comprehensive overview of its commercial

availability, key properties, and common applications, with a focus on experimental protocols

relevant to researchers in the chemical and pharmaceutical sciences.

Commercial Availability and Suppliers
2-Bromooctane is readily available from a variety of chemical suppliers in research and bulk

quantities. Purity levels typically range from 85% to over 98%, with the common impurity being

3-bromooctane. For specialized applications requiring stereospecificity, enantiomerically pure

forms, such as (R)-2-bromooctane and (S)-2-bromooctane, are also commercially available.

Below is a summary of representative suppliers and their offerings.
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Supplier Product Name CAS Number Purity
Available
Quantities

TCI America

2-Bromooctane

(contains 3-

Bromooctane)

557-35-7 >85.0% (GC) 25g, Bulk

CymitQuimica 2-Bromooctane 557-35-7 95% 5g, 25g, 100g

Lab Pro Inc.

2-Bromooctane

(contains 3-

Bromooctane)

557-35-7 Min. 85.0% (GC) 25g

ChemSrc 2-Bromooctane 557-35-7 85.0% 25g

ChemicalBook 2-Bromooctane 557-35-7 98%, 99%
Inquire for

quantities

JHECHEM CO

LTD
2-Bromooctane 557-35-7 Not specified

Inquire for

quantities

Parchem
(R)-2-

Bromooctane
999-06-4 Not specified

Inquire for

quantities

Note: Pricing and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

Key Synthetic Applications and Experimental
Protocols
2-Bromooctane is primarily utilized in two major classes of reactions: nucleophilic substitution

reactions (typically S(_N)2) and the formation of Grignard reagents. These reactions allow for

the introduction of the octan-2-yl group into a wide range of molecules, a valuable modification

in the synthesis of complex organic targets and in drug discovery to modulate lipophilicity.

Nucleophilic Substitution: Synthesis of 2-Cyanooctane
(S(_N)2 Reaction)
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A classic application of 2-bromooctane is in S(_N)2 reactions, where a nucleophile attacks the

carbon bearing the bromine, leading to the displacement of the bromide ion. The reaction with

cyanide, for instance, is a common method for introducing a nitrile group, which is a versatile

precursor to carboxylic acids, amines, and other functional groups.

This protocol describes the synthesis of 2-cyanooctane via the reaction of 2-bromooctane with

sodium cyanide in a polar aprotic solvent, which favors the S(_N)2 mechanism.

Materials:

2-Bromooctane (1.0 eq)

Sodium cyanide (NaCN) (1.2 eq)

Anhydrous Dimethyl Sulfoxide (DMSO)

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle with temperature control

Condenser

Separatory funnel

Rotary evaporator

Procedure:
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In a dry round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve

sodium cyanide (1.2 eq) in anhydrous DMSO.

With vigorous stirring, add 2-bromooctane (1.0 eq) to the solution at room temperature.

Heat the reaction mixture to 60-70°C and maintain this temperature for 12-24 hours. The

reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Pour the reaction mixture into a separatory funnel containing water and extract with diethyl

ether (3 x volume of the aqueous layer).

Combine the organic extracts and wash successively with saturated aqueous sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure 2-cyanooctane.

Combine 2-Bromooctane
and NaCN in DMSO

Heat at 60-70°C
(12-24h)

Sₙ2 Reaction Aqueous Workup
& Extraction

Cooling Dry & Concentrate Purify by Vacuum
Distillation

Click to download full resolution via product page

Caption: Workflow for the S(_N)2 synthesis of 2-cyanooctane.

Grignard Reagent Formation and Reaction
2-Bromooctane can be used to prepare the corresponding Grignard reagent, 2-

octylmagnesium bromide. This organometallic compound is a powerful nucleophile and a

strong base, widely used for the formation of new carbon-carbon bonds by reacting with

electrophiles such as aldehydes, ketones, and esters.
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This protocol outlines the formation of 2-octylmagnesium bromide and its subsequent reaction

with a generic aldehyde (R-CHO) to form a secondary alcohol. Strict anhydrous conditions are

critical for the success of this reaction.

Materials:

Magnesium turnings (1.2 eq)

Iodine (a single crystal)

Anhydrous diethyl ether or tetrahydrofuran (THF)

2-Bromooctane (1.0 eq)

Aldehyde (R-CHO) (1.0 eq)

Saturated aqueous ammonium chloride (NH(_4)Cl) solution

Three-neck round-bottom flask

Reflux condenser

Pressure-equalizing dropping funnel

Inert gas supply (Nitrogen or Argon)

Magnetic stirrer and stir bar

Procedure:

Part A: Formation of the Grignard Reagent

Assemble a dry three-neck flask with a reflux condenser, a dropping funnel, and an inlet for

inert gas. Flame-dry the glassware under a stream of inert gas to remove any traces of

moisture.

Place magnesium turnings (1.2 eq) and a small crystal of iodine in the flask.

Add a small amount of anhydrous diethyl ether to just cover the magnesium.
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In the dropping funnel, prepare a solution of 2-bromooctane (1.0 eq) in anhydrous diethyl

ether.

Add a small portion of the 2-bromooctane solution to the magnesium suspension to initiate

the reaction. Initiation is indicated by the disappearance of the iodine color and gentle

bubbling. Gentle warming may be required.

Once the reaction has started, add the remaining 2-bromooctane solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to

ensure complete formation of the Grignard reagent. The solution will appear grayish and

turbid.

Part B: Reaction with an Aldehyde

Cool the freshly prepared Grignard reagent solution to 0°C using an ice bath.

Prepare a solution of the aldehyde (1.0 eq) in anhydrous diethyl ether and add it to the

dropping funnel.

Add the aldehyde solution dropwise to the stirred Grignard reagent at 0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional hour.

Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous

layer with diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate to obtain the crude secondary alcohol, which can be further purified by column

chromatography or distillation.
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Caption: Workflow for Grignard reagent formation and reaction.
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Safety and Handling
2-Bromooctane is a combustible liquid and should be handled with appropriate safety

precautions. It is an irritant to the skin and eyes. Always work in a well-ventilated fume hood

and wear personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Store in a cool, dry, and well-ventilated area away from heat and open flames. It may be

light-sensitive, so storage in a dark bottle is recommended. Refer to the Safety Data Sheet

(SDS) from the supplier for complete safety information.

Conclusion
2-Bromooctane is a commercially accessible and synthetically versatile secondary alkyl

halide. Its utility in fundamental organic transformations, such as S(_N)2 reactions and

Grignard reagent formation, makes it a valuable tool for researchers and professionals in drug

development and chemical synthesis. The experimental protocols provided in this guide offer a

starting point for its practical application in the laboratory.

To cite this document: BenchChem. [A Technical Guide to 2-Bromooctane for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146060#commercial-availability-and-suppliers-of-2-
bromooctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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